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Compound of Interest

Compound Name: Malvidin Chloride

Cat. No.: B191779

An In-depth Technical Guide to Malvidin
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Malvidin Chloride, a naturally occurring anthocyanidin pigment. This document is
intended for researchers, scientists, and professionals in drug development who are interested
in the chemistry and potential applications of this compound.

Chemical Structure and Identification

Malvidin Chloride is a flavonoid and a member of the anthocyanidin family, which are water-
soluble pigments responsible for the red, purple, and blue colors in many flowers, fruits, and
vegetables.[1] Its chemical structure is based on the flavylium cation, a type of chromenylium
ion. The structure of Malvidin Chloride is characterized by a 2-phenyl-3,5,7-
trihydroxychromenylium core with two methoxy groups and one hydroxyl group on the phenyl
substituent.[2][3]

The formal chemical name for Malvidin Chloride is 3,5,7-trihydroxy-2-(4-hydroxy-3,5-
dimethoxyphenyl)-1-benzopyrylium chloride.[3][4][5] It is also known by several synonyms,
including Syringidin chloride, Malvidol, Malvinidol chloride, and Oenidin.[1]
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Caption: Chemical structure and identifiers for Malvidin Chloride.

Physicochemical Properties

Malvidin Chloride is typically supplied as a crystalline solid and should be stored at -20°C for
long-term stability.[4] It is important to protect the compound from light.[1] The molecular weight
of Malvidin Chloride is 366.75 g/mol .[1][3][6][7]

Property Value Citations
Molecular Formula C17H15CIlO~ [1][617]
Molecular Weight 366.75 g/mol [L1[31[61[7]
Appearance Crystalline solid [4]

Purity >98% [4][5]
UV/Vis (Amax) 275, 555 nm [415]

DMF: ~25 mg/mLDMSO: ~16
N mg/mLEthanol: ~16
Solubility . [41[5]
mg/mLDMF:PBS (pH 7.2)

(1:9): ~0.1 mg/mL

Storage -20°C, protect from light [1]14]

Stability > 4 years at -20°C [4]

Biological Activity and Signaling Pathways

Malvidin Chloride exhibits a range of biological activities, including antioxidant, anti-
inflammatory, antihypertensive, and antiproliferative properties.[5] Its antioxidant effects are
attributed to its ability to scavenge free radicals.[1][5] The anti-inflammatory effects of malvidin
and its glycosides have been shown to be mediated through the inhibition of the NF-kB
pathway.[5][8]

The diagram below illustrates the inhibitory effect of Malvidin-3-O-glucoside chloride, a
derivative of malvidin, on the NF-kB signaling pathway. This pathway is a key regulator of the
inflammatory response.
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Caption: Inhibition of the NF-kB pathway by Malvidin-3-O-glucoside chloride.

Experimental Protocols

Preparation of a Stock Solution

A stock solution of Malvidin Chloride can be prepared by dissolving the crystalline solid in an
appropriate organic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or
ethanol.[4] The solvent should be purged with an inert gas to prevent oxidation.[4]
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Detailed Protocol for Aqueous Solutions:

Malvidin Chloride has limited solubility in aqueous buffers.[4] To achieve maximum solubility
in an aqueous buffer, it is recommended to first dissolve the compound in DMF and then dilute
it with the aqueous buffer of choice.[4] For example, a 1:9 solution of DMF:PBS (pH 7.2) can be
used to obtain a final concentration of approximately 0.1 mg/mL.[4] It is important to note that
agueous solutions of Malvidin Chloride are not stable and should not be stored for more than
one day.[4]

The workflow for preparing an aqueous solution of Malvidin Chloride is outlined below.

Use Immediately
(within one day)

Vortex to Mix

Weigh Malvidin
Chloride Solid

for aqueous use
Dissolve in DMQ
for organic stock Store at -20°C
(Organic Stock)

Click to download full resolution via product page
Caption: Workflow for the preparation of a Malvidin Chloride solution.
Synthesis

The synthesis of Malvidin Chloride was first reported by Bradley and Robinson in 1928.[3] For
detailed synthetic procedures, researchers are encouraged to consult the original literature.

Disclaimer: Malvidin Chloride is intended for research purposes only and is not for personal or
veterinary use.[1] Users should review the complete Safety Data Sheet (SDS) before handling

this compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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